(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid
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Overview
Description
(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid is a chemical compound with the molecular formula C₁₅H₂₃N₃O₂ and a molecular weight of 277.362 g/mol This compound is characterized by the presence of a benzyl group attached to a triazonane ring, which is further connected to an acetic acid moiety
Preparation Methods
The synthesis of (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid typically involves the following steps:
Synthetic Routes: The compound can be synthesized through a multi-step process starting from commercially available precursors.
Reaction Conditions: The reactions are usually carried out under controlled temperature and pH conditions to ensure the desired product yield.
Industrial Production Methods: Industrial-scale production may involve optimization of the synthetic route to enhance yield and reduce costs.
Chemical Reactions Analysis
(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid undergoes various chemical reactions, including:
Scientific Research Applications
(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of (4-Benzyl-1,4,7-triazonan-1-yl)acetic acid involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
(4-Benzyl-1,4,7-triazonan-1-yl)acetic acid can be compared with other similar compounds to highlight its uniqueness:
Properties
CAS No. |
757933-52-1 |
---|---|
Molecular Formula |
C15H23N3O2 |
Molecular Weight |
277.36 g/mol |
IUPAC Name |
2-(4-benzyl-1,4,7-triazonan-1-yl)acetic acid |
InChI |
InChI=1S/C15H23N3O2/c19-15(20)13-18-9-7-16-6-8-17(10-11-18)12-14-4-2-1-3-5-14/h1-5,16H,6-13H2,(H,19,20) |
InChI Key |
ZQKVQTQODUFNCT-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN(CCN1)CC(=O)O)CC2=CC=CC=C2 |
Origin of Product |
United States |
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